
An In-depth Technical Guide to N-(4-
Ethynylphenyl)cyclohexanecarboxamide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:

N-(4-

Ethynylphenyl)cyclohexanecarbox

amide

CAS No.: 118984-62-6

Cat. No.: B1368369
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Introduction: A Molecule of Latent Potential
N-(4-Ethynylphenyl)cyclohexanecarboxamide is a fascinating synthetic molecule that,

despite its straightforward structure, does not currently possess a dedicated CAS number in

major chemical databases. This suggests that while its constituent parts are well-known and its

synthesis is chemically feasible, it remains a relatively unexplored compound. This guide aims

to provide a comprehensive technical overview for researchers, scientists, and drug

development professionals interested in this molecule. We will delve into its structure, a

proposed synthetic route, predicted physicochemical properties, and, most importantly, its

potential applications, which are largely predicated on the versatile reactivity of its terminal

alkyne moiety. The information presented herein is synthesized from established chemical

principles and data from structurally analogous compounds.

The core structure of N-(4-Ethynylphenyl)cyclohexanecarboxamide features a

cyclohexanecarboxamide group appended to a 4-ethynylphenyl ring. The cyclohexyl group

provides a non-planar, lipophilic character, while the amide linkage is a common and stable
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functional group in many biologically active molecules.[1][2] The true synthetic and functional

potential of this molecule, however, lies in the 4-ethynylphenyl group. The terminal alkyne is a

highly versatile functional group, most notably for its utility in copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC), a cornerstone of "click chemistry." This reaction allows for the efficient

and specific formation of a stable triazole linkage, a valuable tool in drug discovery,

bioconjugation, and materials science.

Chemical Structure and Properties
The chemical structure of N-(4-Ethynylphenyl)cyclohexanecarboxamide combines a rigid

aromatic core with a flexible aliphatic ring, linked by a stable amide bond.

Structure:

Cyclohexyl Group: A saturated six-membered ring providing bulk and lipophilicity.

Amide Linkage: A planar and rigid group capable of hydrogen bonding.

Phenyl Ring: An aromatic spacer.

Ethynyl Group: A terminal alkyne that serves as a reactive handle for further

functionalization.

Predicted Physicochemical Properties
While experimental data for N-(4-Ethynylphenyl)cyclohexanecarboxamide is not readily

available, we can predict its key physicochemical properties based on structurally related

compounds such as N-phenylcyclohexanecarboxamide (CAS: 2719-26-8) and N-(4-

methylphenyl)cyclohexanecarboxamide (CAS: 6876-59-1).[3][4]
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Property Predicted Value Rationale/Comparison

Molecular Formula C₁₅H₁₇NO
Based on the constituent

fragments.

Molecular Weight ~227.30 g/mol
Calculated from the molecular

formula.

Appearance White to off-white solid
Typical for similar crystalline

organic amides.

Melting Point 150-170 °C

Expected to be in a similar

range to N-(4-

methylphenyl)cyclohexanecarb

oxamide.

Solubility

Soluble in polar organic

solvents (e.g., DMSO, DMF,

acetone), sparingly soluble in

water.

The amide and aromatic

portions confer some polarity,

while the cyclohexyl and

phenyl groups increase

lipophilicity.

LogP ~3.5 - 4.0

The presence of the lipophilic

cyclohexyl and phenyl groups

suggests a moderate to high

octanol-water partition

coefficient.

Proposed Synthesis Workflow
The synthesis of N-(4-Ethynylphenyl)cyclohexanecarboxamide can be readily achieved

through a standard nucleophilic acyl substitution reaction. This well-established method

involves the reaction of an amine with an acyl chloride in the presence of a non-nucleophilic

base to neutralize the HCl byproduct.[5]

Experimental Protocol
Reaction: 4-Ethynylaniline + Cyclohexanecarbonyl chloride → N-(4-
Ethynylphenyl)cyclohexanecarboxamide
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Materials:

4-Ethynylaniline

Cyclohexanecarbonyl chloride

Triethylamine (or another suitable base like pyridine)

Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Step-by-Step Procedure:

Reactant Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve 4-ethynylaniline (1.0 equivalent) and triethylamine (1.2

equivalents) in anhydrous DCM.

Addition of Acyl Chloride: Cool the solution to 0 °C in an ice bath. To this stirred solution, add

cyclohexanecarbonyl chloride (1.05 equivalents) dropwise via a syringe.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-12 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a

separatory funnel and wash sequentially with saturated sodium bicarbonate solution and

brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to obtain the crude product.
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Purification: Purify the crude product by flash column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure N-(4-
Ethynylphenyl)cyclohexanecarboxamide.

Synthesis Workflow Diagram

Reactants
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Stir at RT (4-12h) Quench with H₂O Wash with NaHCO₃ & Brine Dry over MgSO₄ Concentrate in vacuo Column Chromatography N-(4-Ethynylphenyl)cyclohexanecarboxamide

Click to download full resolution via product page

Caption: Proposed synthesis workflow for N-(4-Ethynylphenyl)cyclohexanecarboxamide.

Potential Applications in Research and
Development
The primary utility of N-(4-Ethynylphenyl)cyclohexanecarboxamide stems from its terminal

alkyne, which can participate in a variety of chemical transformations.

Click Chemistry and Bioconjugation
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The ethynyl group is a key functional group for copper(I)-catalyzed azide-alkyne cycloaddition

(CuAAC), a highly efficient and specific "click" reaction. This allows for the covalent attachment

of N-(4-Ethynylphenyl)cyclohexanecarboxamide to molecules containing an azide group,

such as proteins, nucleic acids, or surfaces. This could be utilized for:

Labeling and Imaging: Attaching a fluorescent azide dye to the molecule for biological

imaging applications.

Drug Targeting: Conjugating the molecule to a targeting ligand (e.g., an antibody or peptide)

to deliver a potential therapeutic payload.

Materials Science
The alkyne functionality can also be exploited in materials science for the synthesis of novel

polymers and functional materials. For example, it could be used in:

Polymer Synthesis: As a monomer in polymerization reactions, such as

polycyclotrimerization, to create cross-linked polymers with high thermal stability.

Surface Modification: Grafting the molecule onto surfaces to alter their properties, such as

hydrophobicity or biocompatibility.

Medicinal Chemistry and Drug Discovery
The N-(4-Ethynylphenyl)cyclohexanecarboxamide scaffold itself may possess inherent

biological activity. The combination of a lipophilic cyclohexyl ring and an aromatic amide is a

common feature in many bioactive compounds. The ethynyl group can also interact with

biological targets or serve as a precursor for further chemical modifications to explore structure-

activity relationships (SAR). The amide functional group is a cornerstone of many

pharmaceuticals, contributing to their stability and ability to form hydrogen bonds with biological

targets.[1]

Illustrative Click Reaction Pathway
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N-(4-Ethynylphenyl)cyclohexanecarboxamide C₆H₁₁-CO-NH-C₆H₄-C≡CH

Triazole-linked Conjugate C₆H₁₁-CO-NH-C₆H₄-(C₂HN₃)-RAzide-functionalized Molecule R-N₃

Cu(I) Catalyst CuAAC

Click to download full resolution via product page

Caption: A potential CuAAC "click" reaction of the title compound.

Conclusion
N-(4-Ethynylphenyl)cyclohexanecarboxamide represents a molecule with significant

untapped potential. While not yet widely cataloged, its synthesis is straightforward based on

established organic chemistry principles. Its true value lies in the versatility of its 4-

ethynylphenyl moiety, which opens up a vast landscape of possibilities in click chemistry,

materials science, and drug discovery. This technical guide provides a foundational framework

for researchers to begin exploring the synthesis and applications of this promising compound.

Further experimental validation of its properties and reactivity will undoubtedly pave the way for

its use in a wide range of scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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